Cas no 917748-66-4 (4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine)

• Product Name: 4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine
• CAS No: 917748-66-4
• MF: C₁₂H₁₇N₃OS
• MW: 251.34788107872
• CID: 3110654
• PubChem ID: 2701302
• Update Time: 2025-06-27

4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(2-Methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)thiazol-2-amine
• AB00751775-01
• 4-[1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-thiazol-2-ylamine
• BRD-K92757100-001-03-2
• CS-0118971
• 4-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-1,3-thiazol-2-amine
• 917748-66-4
• AKOS000302077
• BRD-K92757100-001-01-6
• SB63200
• Z48847571
• 4-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1,3-thiazol-2-amine
• 4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine

• Inchi： 1S/C12H17N3OS/c1-8-6-10(11-7-17-12(13)14-11)9(2)15(8)4-5-16-3/h6-7H,4-5H2,1-3H3,(H2,13,14)
• InChI Key： DXHUQYAFMRKVGH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C)N(CCOC)C=1C

Computed Properties

• Exact Mass: 251.10923335g/mol
• Monoisotopic Mass: 251.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 416.4±45.0 °C at 760 mmHg
• Flash Point: 205.6±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine

Introduction to 4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine (CAS No. 917748-66-4) and Its Emerging Applications in Chemical Biology

The compound 4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine (CAS No. 917748-66-4) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural framework, featuring a pyrrole-thiazole hybrid scaffold, has garnered attention due to its structural complexity and biological relevance. This compound has been extensively studied for its pharmacological properties, particularly in the context of modulating biological pathways associated with inflammation, neurodegeneration, and cancer.

The pyrrole-thiazole core of this molecule is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The presence of a 2-methoxy-ethyl side chain enhances the compound's solubility and bioavailability, making it a promising candidate for further development. Recent studies have highlighted the compound's potential as an inhibitor of specific kinases and enzymes involved in cellular signaling pathways. For instance, preliminary research suggests that it may interfere with the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and inflammatory responses.

One of the most intriguing aspects of 4-1-(2-Methoxy-ethyl)-2,5-dimethyl-1H-pyrrol-3-yl-thiazol-2-ylamine is its ability to modulate the activity of transcription factors associated with cancer cell proliferation. In vitro studies have demonstrated that this compound can inhibit the activity of nuclear factor kappa B (NF-κB), a key regulator of inflammatory processes. NF-κB is frequently dysregulated in various types of cancer, making it an attractive therapeutic target. The compound's mechanism of action appears to involve direct binding to NF-κB subunits, thereby preventing their dimerization and subsequent nuclear translocation.

Furthermore, the dimethyl substitution at the 2-position of the thiazole ring contributes to the compound's stability and binding affinity towards biological targets. This structural feature is particularly important in drug design, as it ensures that the molecule remains intact under physiological conditions and can effectively interact with its intended targets. The combination of these structural elements makes 4-(1-(2-Methoxyethyl)-2,5-dimethylpyrrolidinyl)thiazole (another name for CAS No. 917748-66) a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of this compound. Molecular docking studies have identified potential binding pockets on proteins such as cyclooxygenase (COX) and lipoxygenase (LOX), which are enzymes involved in prostaglandin synthesis and inflammation. These findings suggest that 4-(1-(2-Methoxyethyl)-5-methylpyrrolidinyl)thiazole may have anti-inflammatory properties by inhibiting these enzymes.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical models as a neuroprotective agent. Oxidative stress and neuroinflammation are key pathological features in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies indicate that 4-(1-(2-Methoxyethyl)-5-methylpyrrolidinyl)thiazole can mitigate oxidative damage by scavenging reactive oxygen species (ROS) and reducing the expression of pro-inflammatory cytokines. These effects are attributed to its ability to modulate redox-sensitive signaling pathways.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is crucial for achieving biologically active enantiomers.

The pharmacokinetic profile of 4-(1-(2-Methoxyethyl)-5-methylpyrrolidinyl)thiazole has been thoroughly evaluated using in vivo models. Data indicate that it exhibits moderate oral bioavailability and favorable distribution characteristics across various tissues. These findings are encouraging for further clinical development, as they suggest that the compound can reach target sites at effective concentrations.

One notable aspect of this compound's development is its potential as a lead candidate for further optimization through structure-based drug design techniques. By leveraging high-throughput screening (HTS) data and computational modeling, researchers can identify analogs with enhanced potency and selectivity. Such approaches are essential for minimizing side effects and improving therapeutic efficacy.

The role of 4-(1-(2-Methoxyethyl)-5-methylpyrrolidinyl)thiazole in combination therapy is also an area of active investigation. Evidence suggests that combining this compound with other drugs targeting different pathways may yield synergistic effects, particularly in treating complex diseases like cancer or neurodegenerative disorders. This strategy aligns with current trends in precision medicine, where personalized treatment regimens are designed based on individual patient profiles.

Future directions for research on this compound include exploring its interactions with other biological targets beyond kinases and transcription factors. For instance, studies could investigate its effects on epigenetic modifiers or metabolic enzymes, which play critical roles in disease pathogenesis. Additionally, exploring new synthetic routes to improve yield and scalability will be crucial for advancing towards clinical trials.

In conclusion,4-(1-(2-Methoxyethyl)-5-methylpyrrolidinyl)thiazole (CAS No. 917748-66) represents a promising therapeutic agent with diverse biological activities relevant to inflammation, cancer, and neurodegenerative diseases. Its unique structural features combined with emerging research findings position it as a valuable scaffold for further drug discovery efforts.